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Compound of Interest

Compound Name: Strontium isopropoxide

Cat. No.: B1588740

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data on the use of strontium
isopropoxide as a precursor in the synthesis of advanced specialty ceramics. The focus is on
the sol-gel method for preparing strontium titanate (SrTiOs), a material with significant
applications in electronics due to its high dielectric constant. Further data is provided for other
strontium-based ceramics to illustrate the versatility of strontium-containing precursors.

Application: Synthesis of Strontium Titanate
(SrTiO3) Nanopowders via Sol-Gel Method

Strontium titanate is a widely studied perovskite oxide ceramic with applications in capacitors,
varistors, and as a substrate for high-temperature superconductors. The sol-gel process offers
a route to high-purity, homogeneous nanopowders at relatively low temperatures. While many
sol-gel preparations of SrTiOs utilize strontium salts like acetate or nitrate, strontium
isopropoxide can be employed as a high-purity, reactive precursor.

Experimental Protocol: Sol-Gel Synthesis of Strontium
Titanate (SrTiO3)

This protocol describes a generalized sol-gel synthesis route for strontium titanate powder,
adapted for the use of strontium isopropoxide.
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Materials:

Strontium isopropoxide (Sr(OCH(CHs)z2)2)

Titanium (V) isopropoxide (Ti(OCH(CHs)z2)4)

2-Methoxyethanol (as solvent)

Acetic acid (as a chelating agent)

Deionized water

Equipment:

o Glove box or inert atmosphere setup
e Schlenk line apparatus

e Magnetic stirrer with hotplate
e Reflux condenser

e Drying oven

e Tube furnace

e Ceramic crucibles

e Mortar and pestle or ball mill
o Pellet press

Procedure:

e Precursor Solution Preparation (Solution A):

o In an inert atmosphere (e.g., argon-filled glove box), dissolve a stoichiometric amount of

strontium isopropoxide in anhydrous 2-methoxyethanol.
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o Stir the solution until the strontium isopropoxide is completely dissolved.

e Precursor Solution Preparation (Solution B):

o In a separate flask under an inert atmosphere, dissolve a stoichiometric amount of
titanium (V) isopropoxide in anhydrous 2-methoxyethanol.

o Add a molar equivalent of acetic acid to the solution while stirring. The acetic acid acts as
a chelating agent to control the hydrolysis and condensation rates.

e Sol Formation:
o Slowly add Solution B to Solution A dropwise while stirring vigorously.

o Continue stirring the resulting mixture for 2-4 hours at room temperature to ensure
homogeneity.

o Gelation:

o Add a controlled amount of deionized water mixed with 2-methoxyethanol to the sol to
initiate hydrolysis and gelation.

o The mixture will become more viscous and eventually form a gel. This process can be
accelerated by gentle heating (e.g., 60-80 °C).

e Aging and Drying:

o Age the gel at room temperature for 24-48 hours to allow for the completion of the
polycondensation reactions.

o Dry the gel in an oven at 100-120 °C for 12-24 hours to remove the solvent and residual
water, resulting in a xerogel.

e Calcination:

o Grind the dried xerogel into a fine powder using a mortar and pestle or ball milling.
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o Place the powder in a ceramic crucible and calcine in a tube furnace. A typical calcination
temperature for forming the crystalline SrTiOs phase is between 600 °C and 800 °C, held
for 1-2 hours in an air atmosphere.[1]

e Ceramic Sintering (Optional for bulk ceramics):
o Press the calcined powder into pellets using a hydraulic press (e.g., at 110 MPa).[1]

o Sinter the pellets at temperatures ranging from 900 °C to 1350 °C to achieve densification
and desired grain growth.[1]

Experimental Workflow
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Fig. 1: Sol-Gel Synthesis Workflow for SrTiOs Ceramics.

Quantitative Data on Strontium-Based Specialty

Ceramics

The properties of specialty ceramics are highly dependent on the synthesis route and

processing conditions. The following tables summarize key quantitative data for strontium-

containing ceramics, including those prepared by sol-gel and other methods.

Table 1: Properties of Strontium Titanate (SrTiO3)

Ceramics
Synthesis
Property Value . Reference
Conditions
] ] ) Annealing at 700°C
Crystalline Phase Cubic Perovskite [1]
for 1 hour
o Sintered at 1350°C for
Grain Size 0.20 - 1.07 pm [1]
2 hours
] ) Sintered at 1350°C for
Dielectric Constant 441 (at 1 kHz) [1]
2 hours
) Increases with Sintering at 900-
Density L [1]
sintering time 1300°C

Table 2: Properties of Strontium-Doped Barium Titanate

(BaxSr1-xTiOs) Ceramics
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) Curie Dielectric .
Strontium Synthesis
Temperature Constant (at 1 Reference
Content (x) Method
(°C) GHz)
0.00 28.87 Mixed Oxide [2]
0.02 31.21 Mixed Oxide [2]
0.04 32.78 Mixed Oxide [2]
0.06 36.93 Mixed Oxide [2]

Table 3: Properties of Strontium Zirconate (SrZrOs)

Based Ceramics

Sintering
Property Value Reference
Temperature (°C)
Crystal Structure Perovskite
) 7.55 g/cm?3 (9% Sr-
Density 1200 [3]
doped PZT)
) ) 1440 (9% Sr-doped
Dielectric Constant 1200 [3]
PZT)
0.0062 (9% Sr-doped
Loss Tangent 1200 [3]
PZT)
Piezoelectric Charge 335 pC/N (9% Sr-
1200 [3]

Coefficient (dss) doped PZT)

Table 4: Properties of Strontium Aluminate (SrAl204)

Based Ceramics
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Synthesis/Sintering

Property Value . Reference
Conditions
Crystal Structure Monoclinic Calcination at 600°C [4]
Microwave
Average _ _
o ~26 nm combustion, calcined [4]
Nanocrystallite Size
at 600°C
Optical Band Gap Microwave
421+0.01eV ) [4]
(Dy-doped) combustion

Logical Relationships in Sol-Gel Synthesis

The sol-gel process involves a series of interconnected chemical reactions and physical

transformations. The following diagram illustrates the logical progression from molecular

precursors to the final ceramic material.
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Fig. 2: Logical Progression in Sol-Gel Synthesis.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1588740?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Concluding Remarks

Strontium isopropoxide serves as a high-purity precursor for the synthesis of various
specialty ceramics. The sol-gel method, in particular, allows for excellent control over
stoichiometry and morphology, leading to the formation of high-quality ceramic powders. The
subsequent thermal treatment (calcination and sintering) plays a crucial role in defining the final
crystal structure, grain size, and, consequently, the material's physical and electrical properties.
The data presented herein demonstrates the influence of composition and processing
parameters on the characteristics of strontium-based ceramics, providing a valuable resource
for materials design and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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